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Compound of Interest

Compound Name: Fibrostat

Cat. No.: B15585074 Get Quote

For researchers and scientists, the proper management and disposal of chemical and

pharmaceutical compounds are critical for ensuring a safe laboratory environment and

maintaining regulatory compliance. The term "Fibrostat" can refer to two distinct substances: a

pharmaceutical formulation containing Tranexamic Acid, used as an antifibrinolytic agent, and a

selective HDAC6 inhibitor used in fibrosis research. This guide provides comprehensive, step-

by-step disposal procedures for both, ensuring the safety of personnel and the protection of the

environment.

Part 1: Disposal of Fibrostat (Tranexamic Acid)
Fibrostat as a pharmaceutical product contains Tranexamic Acid, an antifibrinolytic agent used

to control bleeding. While not classified as a hazardous substance under most workplace

safety standards, proper disposal is essential to prevent environmental release.[1][2]

Key Safety and Disposal Data for Tranexamic Acid
The following table summarizes essential data for the handling and disposal of Tranexamic

Acid-based products.
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Property Value

Chemical Name Tranexamic Acid

CAS Number 1197-18-8

Primary Hazard May cause skin and eye irritation.[2][3]

Environmental Hazard

Not classified as environmentally hazardous, but

releases to the environment should be avoided.

[4][5]

Primary Disposal Method

Dispose of waste in accordance with all

applicable federal, state, and local regulations.

[4] Incineration is a common method.

Spill Procedure

For liquid spills, collect with absorbent material.

For solid spills, sweep or vacuum up material

into a suitable disposal container.[4][6]

Step-by-Step Disposal Protocol for Tranexamic Acid
This protocol outlines the standard procedure for disposing of unused, expired, or

contaminated Tranexamic Acid (Fibrostat) in a laboratory or clinical research setting.

Personal Protective Equipment (PPE): Before handling waste, ensure you are wearing

appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.[3]

Waste Segregation:

Solid Waste: Collect unused or expired tablets/capsules, and any materials grossly

contaminated with Tranexamic Acid (e.g., weigh paper, contaminated gloves), in a

designated, clearly labeled "Non-Hazardous Pharmaceutical Waste" container.

Liquid Waste: Collect solutions of Tranexamic Acid and contaminated solvents in a

separate, clearly labeled "Non-Hazardous Pharmaceutical Waste" container for liquids. Do

not pour solutions down the drain.[7]
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Sharps: Any sharps (needles, syringes, etc.) contaminated with Tranexamic Acid should

be placed in a designated sharps container.

Container Management:

Ensure waste containers are sealed and stored in a designated, secure area away from

general laboratory traffic.

Label containers clearly with the contents ("Waste Tranexamic Acid") and the date.

Disposal of Empty Containers:

Empty stock bottles or vials should be triple-rinsed with a suitable solvent (e.g., water).

The first rinsate should be collected and disposed of as liquid pharmaceutical waste.[8]

After rinsing, deface or remove the label to prevent misuse. The clean, empty container

can then be disposed of in the regular trash or recycling, in accordance with institutional

policy.

Final Disposal:

Once the pharmaceutical waste container is full, securely seal the lid.

Arrange for pickup and disposal through your institution’s Environmental Health and Safety

(EHS) department or a licensed chemical waste disposal contractor.

Disposal Workflow for Fibrostat (Tranexamic Acid)
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Caption: Disposal workflow for pharmaceutical Tranexamic Acid.

Part 2: Disposal of Fibrostat (HDAC6 Inhibitor)
In a research context, Fibrostat is a selective histone deacetylase 6 (HDAC6) inhibitor.[9] As a

potent, bioactive small molecule with potentially uncharacterized toxicological properties, it

must be treated as hazardous chemical waste.[10][11]

Key Safety and Disposal Data for HDAC Inhibitors
The following table summarizes general data for the handling and disposal of research-grade

HDAC inhibitors like Fibrostat.
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Property Value

Chemical Class Histone Deacetylase (HDAC) Inhibitor

Primary Hazard
Biologically active, potentially cytotoxic or toxic.

Handle as a hazardous chemical.[11][12]

Environmental Hazard

May be toxic to aquatic life with long-lasting

effects.[10] Releases to the environment must

be avoided.

Primary Disposal Method

Collection by a licensed hazardous waste

contractor for incineration or other approved

destruction methods.[12]

Spill Procedure

Isolate the area. Absorb liquid spills with inert

material. Collect all contaminated materials into

a sealed container for hazardous waste

disposal.[11]

Step-by-Step Disposal Protocol for Fibrostat (HDAC6
Inhibitor)
This protocol provides a standard operating procedure for the disposal of the research

chemical Fibrostat.

Personal Protective Equipment (PPE) & Engineering Controls:

Always wear appropriate PPE: double nitrile gloves, a lab coat, and chemical safety

goggles.[13]

All handling of Fibrostat, including weighing and preparing for disposal, must be

conducted in a certified chemical fume hood to prevent inhalation.[11]

Waste Segregation and Collection:

Solid Waste: Collect all solid Fibrostat waste, including unused powder and contaminated

consumables (e.g., weighing paper, pipette tips, gloves), in a dedicated, leak-proof, and

clearly labeled hazardous waste container.[10]
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Liquid Waste: Collect solutions of Fibrostat and contaminated solvents in a separate,

compatible, and properly labeled hazardous liquid waste container. Do not mix with other

solvent waste streams unless permitted by your institution's EHS guidelines.[10]

Container Labeling and Storage:

Affix a hazardous waste label to the container as soon as the first waste is added.

The label must include "Hazardous Waste," the full chemical name ("Fibrostat (HDAC6

Inhibitor)"), and a list of all constituents (including solvents).[11]

Store the sealed waste container in a designated, secure satellite accumulation area

(SAA) with secondary containment.[12]

Disposal of Empty Containers:

To be considered non-hazardous, an empty container must be triple-rinsed with a suitable

solvent.[10]

The rinsate from this cleaning process must be collected and treated as hazardous liquid

waste.[10]

After triple-rinsing and air-drying in a fume hood, deface the original label, and the

container may be disposed of in the regular laboratory trash.[10]

Final Disposal:

Once the hazardous waste container is full, or if waste has been stored for the maximum

allowable time per institutional policy, contact your EHS department to schedule a waste

pickup.

Under no circumstances should Fibrostat (HDAC6 Inhibitor) be disposed of down the sink

or in the regular trash.[10]
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Caption: Disposal workflow for research-grade Fibrostat (HDAC6 Inhibitor).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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